2-(Cyclopentyloxy)nicotinonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“2-(Cyclopentyloxy)nicotinonitrile” is a chemical compound with the molecular formula C11H12N2O and a molecular weight of 188.23 . It is used for research purposes and in the manufacture of chemical compounds .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a pyridine ring with a nitrile group attached to it . The compound’s orthorhombic crystallization in the P21212 space group is composed of a pyridine core flanked by two phenyl rings .Chemical Reactions Analysis
While specific chemical reactions involving “this compound” are not available, similar compounds have been studied for their reactivity and stability .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” are not explicitly mentioned in the available resources .Scientific Research Applications
Selective Toxicity of Neonicotinoids
Neonicotinoids, including compounds structurally related to 2-(Cyclopentyloxy)nicotinonitrile, show remarkable selectivity due to differences between insect and mammalian nicotinic acetylcholine receptors (nAChRs). These differences underlie the selective toxicity of neonicotinoids, which act as agonists at insect nAChRs without the same level of effectiveness or safety in mammals. This selectivity is foundational for the development and use of neonicotinoids as safe and effective insecticides (Tomizawa & Casida, 2003).
Chemosensing and Pharmacological Properties
Coumarin derivatives, related in function to nicotinonitrile derivatives, have been investigated for their antimicrobial, antioxidant, and anti-inflammatory activities. These compounds, through chemical reactions that include nicotinonitrile as a component, demonstrate significant biological activities, suggesting potential applications in developing new therapeutic agents (Al-Hazmy et al., 2022).
Neonicotinoid Metabolism
Understanding the metabolism of neonicotinoids, which share a common structure with this compound, is crucial for evaluating their toxicology and environmental impact. These compounds are metabolized through various pathways involving phase I and II enzymes, leading to products that can affect mammalian health and environmental safety. Insights into their metabolic pathways inform the design of safer and more effective pesticides (Casida, 2011).
Luminescent Properties for Material Science
Nicotinonitrile derivatives, such as 2-methoxy-6-(4-methoxy-phenyl)-4-p-tolyl-nicotinonitrile, exhibit promising luminescent properties, making them potential candidates for applications in material science, particularly as blue light-emitting materials. Their photophysical properties, including absorption and fluorescence, underline the potential for developing new optical materials and devices (Ahipa et al., 2014).
Synthesis and Characterization for Drug Development
The synthesis and characterization of new nicotinonitrile and furo[2,3-b]pyridine derivatives bearing thiophene substituent highlight the versatility of nicotinonitrile compounds in drug development. These derivatives have shown promising cytotoxic activity against various tumor cell lines, underscoring their potential in cancer therapy (Ibrahim et al., 2018).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-cyclopentyloxypyridine-3-carbonitrile |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N2O/c12-8-9-4-3-7-13-11(9)14-10-5-1-2-6-10/h3-4,7,10H,1-2,5-6H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZPMXJSCANAEKAT-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)OC2=C(C=CC=N2)C#N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N2O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80640928 |
Source
|
Record name | 2-(Cyclopentyloxy)pyridine-3-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80640928 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
188.23 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1016805-97-2 |
Source
|
Record name | 2-(Cyclopentyloxy)pyridine-3-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80640928 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.